Cas no 61338-35-0 (3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy-)

• Product Name: 3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy-
• CAS No: 61338-35-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 483420
• PubChem ID: 22466603
• Update Time: 2025-04-19

3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy-
• 4-HYDROXY-5,8-DIMETHOXY-3-QUINOLINECARBONITRILE
• 5,8-dimethoxy-4-oxo-1H-quinoline-3-carbonitrile
• 3-Cyan-4-hydroxy-5,8-dimethoxy-chinolin
• 3-Quinolinecarbonitrile,1,4-dihydro-5,8-dimethoxy-4-oxo-
• 4-hydroxy-5,8-dimethoxy-quinoline-3-carbonitrile
• 4-Hydroxy-5.8-dimethoxy-quinoline-3-carbonitrile
• CTK2E2138
• KB-71137
• KB-71237
• SureCN6384752
• ORBNORBNTUFCFT-UHFFFAOYSA-N
• 3-Quinolinecarbonitrile, 1,4-dihydro-5,8-dimethoxy-4-oxo-
• 61338-35-0
• AKOS000177620
• 4-HYDROXY-5,8-DIMETHOXYQUINOLINE-3-CARBONITRILE
• SCHEMBL6384752
• DTXSID20625835
• 5,8-Dimethoxy-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• 71083-78-8

• Inchi： 1S/C12H10N2O3/c1-16-8-3-4-9(17-2)11-10(8)12(15)7(5-13)6-14-11/h3-4,6H,1-2H3,(H,14,15)
• InChI Key： ORBNORBNTUFCFT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1C(C(C#N)=CN2)=O)OC

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.4Ų